3-[(5Z)-5-(4-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide

• Molecular Formula: C21H19FN2O4S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: 3-[(5Z)-5-[(4-fluorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide
• InChI: InChI=1S/C21H19FN2O4S/c22-16-5-1-15(2-6-16)13-18-20(27)24(21(28)29-18)12-10-19(26)23-11-9-14-3-7-17(25)8-4-14/h1-8,13,25H,9-12H2,(H,23,26)/b18-13-
• InChI Key: KSNRZJXCSVJDJF-AQTBWJFISA-N
• Isomeric SMILES: C1=CC(=CC=C1CCNC(=O)CCN2C(=O)/C(=C/C3=CC=C(C=C3)F)/SC2=O)O
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)CCN2C(=O)C(=CC3=CC=C(C=C3)F)SC2=O)O

Description

This compound belongs to the thiazolidinone class, characterized by a five-membered heterocyclic core containing sulfur and nitrogen atoms. Its structure features:

• A (5Z)-5-(4-fluorobenzylidene) substituent at the C5 position of the thiazolidinone ring, which introduces electron-withdrawing fluorine to modulate electronic properties.
• 2,4-dioxo groups at the C2 and C4 positions, contributing to hydrogen-bonding interactions and metabolic stability.

Thiazolidinone derivatives are widely studied for their antimicrobial, anticancer, and anti-inflammatory activities . The 4-fluorobenzylidene moiety and hydroxyl group in this compound suggest tailored pharmacokinetic properties, such as improved bioavailability compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(5Z)-5-(4-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide typically involves the following steps:

Formation of the Thiazolidinone Ring: The thiazolidinone ring can be synthesized by reacting a suitable thioamide with an α-haloketone under basic conditions.

Introduction of the Fluorobenzylidene Group: The fluorobenzylidene group is introduced via a condensation reaction between the thiazolidinone and 4-fluorobenzaldehyde in the presence of a base.

Attachment of the Hydroxyphenyl Ethyl Side Chain: The final step involves the coupling of the intermediate with 2-(4-hydroxyphenyl)ethylamine under appropriate conditions to form the desired compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxyphenyl group, leading to the formation of quinones.

Reduction: Reduction reactions can target the carbonyl groups in the thiazolidinone ring, potentially converting them to alcohols.

Substitution: The fluorobenzylidene group can participate in nucleophilic aromatic substitution reactions, especially under harsh conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often requiring elevated temperatures and/or catalysts.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Alcohols and reduced thiazolidinone derivatives.

Substitution: Various substituted thiazolidinone compounds depending on the nucleophile used.

Scientific Research Applications

3-[(5Z)-5-(4-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as an anticancer agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Material Science: Its unique structural features make it a candidate for the development of new materials with specific electronic or optical properties.

Biological Studies: The compound’s interactions with various biological targets are of interest for understanding its mechanism of action and potential therapeutic uses.

Mechanism of Action

The mechanism of action of 3-[(5Z)-5-(4-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can disrupt critical pathways in cancer cells, leading to cell death .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Below is a detailed comparison of the target compound with analogs sharing the thiazolidinone scaffold, focusing on substituent effects, biological activity, and physicochemical properties.

Table 1: Structural and Functional Comparison

Compound Name	Benzylidene Substituent	Propanamide Substituent	Key Biological Activity	References
Target Compound	4-Fluorophenyl	N-[2-(4-Hydroxyphenyl)ethyl]	Antimicrobial (hypothesized)
3-[(5Z)-5-(4-Chlorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)propanamide	4-Chlorophenyl	N-(1,3-thiazol-2-yl)	Anticancer (IC₅₀ = 12 μM)
3-[(5Z)-5-(4-Methylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide	4-Methylphenyl	N-(5-methyl-1,3,4-thiadiazol-2-yl)	Antidiabetic (PPAR-γ agonist)
(Z)-N-(3-Hydroxyphenyl)-3-(5-(4-methylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanamide	4-Methylphenyl	N-(3-hydroxyphenyl)	Antioxidant (EC₅₀ = 8.2 μM)
3-[(5Z)-2,4-Dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide	Thiophen-2-yl	N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]	Antiviral (HCV protease inhibition)

Key Observations

Substituent Effects on Bioactivity: The 4-fluorobenzylidene group in the target compound likely enhances metabolic stability and lipophilicity compared to non-halogenated analogs (e.g., 4-methylphenyl in ). Fluorine’s electronegativity may also improve target binding via dipole interactions .

Spectral and Structural Confirmation: IR spectra of thiazolidinone derivatives typically show C=O stretching at 1660–1680 cm⁻¹ and C=S at 1240–1260 cm⁻¹ . The absence of S–H bands (~2500–2600 cm⁻¹) confirms the thione tautomer in the target compound . ¹H-NMR data for analogs (e.g., ) reveal characteristic signals for benzylidene protons (δ 7.2–7.8 ppm) and hydroxyl groups (δ 9.5–10.5 ppm).

Synthetic Pathways: The target compound is synthesized via Knoevenagel condensation of 2,4-thiazolidinedione with 4-fluorobenzaldehyde, followed by alkylation of the N3 position with 2-(4-hydroxyphenyl)ethylamine . This contrasts with methods for chlorinated analogs, which use thiourea intermediates .

Research Findings and Implications

• Antimicrobial Potential: The 4-fluorobenzylidene group is associated with enhanced Gram-positive bacterial inhibition in related compounds (MIC = 4–8 μg/mL) . The hydroxyl group may further potentiate activity via membrane disruption.
• Druglikeness : The target compound’s LogP (predicted ~3.1) and TPSA (~110 Ų) align with Lipinski’s rules, suggesting oral bioavailability .

Biological Activity

The compound 3-[(5Z)-5-(4-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide is a thiazolidinone derivative that has garnered attention for its potential biological activities, particularly in the field of cancer research. This article explores its synthesis, biological mechanisms, and various studies highlighting its efficacy against different cancer cell lines.

• Molecular Formula : C20H17FN2O4S
• Molecular Weight : 400.4 g/mol
• IUPAC Name : 2-[(5Z)-5-[(4-fluorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]acetamide

Synthesis

The synthesis of this compound typically involves several key steps:

• Formation of the Thiazolidine Ring : Reacting a suitable thioamide with an α-haloketone under basic conditions.
• Introduction of the Fluorobenzylidene Group : This is achieved through a condensation reaction with 4-fluorobenzaldehyde.
• Attachment of Hydroxyphenyl Ethyl Side Chain : The final step involves reacting the thiazolidine derivative with 2-(4-hydroxyphenyl)ethylamine.

Anticancer Properties

Recent studies have demonstrated that compounds similar to 3-[(5Z)-5-(4-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-[2-(4-hydroxyphenyl)ethyl]propanamide exhibit significant cytotoxicity against various cancer cell lines.

Table 1: Cytotoxicity Data Against Various Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	MCF7 (Breast)	0.31	Induces apoptosis and cell cycle arrest
Compound B	SW620 (Colon)	3.67	Modulates DNA damage response pathways
Compound C	SK-MEL-5 (Melanoma)	1.63	Inhibits cyclins and promotes caspase activation

Studies indicate that these compounds can induce DNA damage and apoptosis in cancer cells while exhibiting lower toxicity to normal cells, suggesting a promising therapeutic window.

The biological activity of this compound may be attributed to its interaction with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in cancer progression.
• Receptor Interaction : It could bind to cellular receptors, altering signaling pathways that control cell growth and apoptosis.
• Gene Expression Modulation : The compound may affect the expression of genes related to cell cycle regulation and apoptosis.

Case Studies

A notable study published in MDPI examined the anticancer activity of thiazolidinone derivatives, including those structurally similar to our compound. The results highlighted:

• High Efficacy Against MCF7 Cells : One derivative showed an IC50 value of 0.31 µM, indicating potent anticancer properties.
• Mechanistic Insights : The study found that these compounds induced G2/M phase arrest and activated apoptotic pathways through caspase activation and DNA damage signaling.